Cas no 1340294-87-2 (3-Cyclopentyl-3-oxopropanal)

• Product Name: 3-Cyclopentyl-3-oxopropanal
• CAS No: 1340294-87-2
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 5159091
• Update Time: 2025-06-08

3-Cyclopentyl-3-oxopropanal Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentyl-3-oxopropanal
• Cyclopentanepropanal, β-oxo-
• 3-Cyclopentyl-3-oxopropanal

• Inchi： 1S/C8H12O2/c9-6-5-8(10)7-3-1-2-4-7/h6-7H,1-5H2
• InChI Key： TWDKBUIJKSLQSD-UHFFFAOYSA-N
• SMILES： O=C(CC=O)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 134
• XLogP3: 1.1
• Topological Polar Surface Area: 34.1

Additional information on 3-Cyclopentyl-3-oxopropanal

Comprehensive Analysis of 3-Cyclopentyl-3-oxopropanal (CAS No. 1340294-87-2): Properties, Applications, and Industry Trends

3-Cyclopentyl-3-oxopropanal (CAS No. 1340294-87-2) is a specialized organic compound gaining attention in pharmaceutical and fragrance research due to its unique cyclopentyl backbone and oxopropanal functional group. This β-ketoaldehyde derivative exhibits versatile reactivity, making it valuable for synthesizing complex molecules. Recent studies highlight its role as a precursor in flavor and fragrance formulations, where its keto-aldehyde structure contributes to musk-like olfactory profiles.

The compound's molecular structure (C₈H₁₂O₂) features a cyclopentane ring conjugated with a 3-oxopropanal chain, creating distinct electronic properties that influence its chemical reactivity. Researchers are particularly interested in its Michael acceptor capability, which enables nucleophilic additions at the β-position – a property leveraged in heterocyclic compound synthesis. Analytical data from GC-MS studies show characteristic fragmentation patterns between m/z 55-140, aiding in quality control procedures.

In pharmaceutical applications, 3-Cyclopentyl-3-oxopropanal serves as a building block for bioactive molecule development. Its structure appears in patents related to enzyme inhibitors, particularly those targeting metabolic pathways. The compound's chiral center at the cyclopentyl-carbonyl junction makes it valuable for stereoselective synthesis, with emerging applications in asymmetric catalysis systems. Stability studies indicate optimal storage under nitrogen at -20°C to prevent aldol condensation side reactions.

Industrial interest in CAS 1340294-87-2 has grown alongside advancements in green chemistry methodologies. Manufacturers are developing solvent-free production routes using microwave-assisted synthesis, achieving yields exceeding 78% with reduced environmental impact. The compound's low ecotoxicity profile makes it attractive for sustainable fragrance applications, aligning with EU REACH regulations. Recent patent filings describe its use in delayed-release fragrance systems for premium cosmetics.

Analytical challenges surrounding 3-oxopropanal derivatives have spurred innovation in chromatographic separation techniques. HPLC methods using polar-embedded stationary phases effectively resolve the compound from byproducts, while FTIR spectroscopy confirms the characteristic carbonyl stretches at 1725 cm^-1 (ketone) and 1735 cm^-1 (aldehyde). These quality control measures address growing industry demand for high-purity intermediates in specialty chemical production.

The global market for cyclopentyl-containing compounds like 1340294-87-2 is projected to grow at 6.2% CAGR through 2030, driven by personal care product innovation. Consumer trends favoring long-lasting fragrances and natural-inspired synthetics are creating new opportunities. Research continues into the compound's potential as a flavor enhancer, with preliminary studies showing synergistic effects with vanillin derivatives in food applications.

From a regulatory perspective, 3-Cyclopentyl-3-oxopropanal requires proper handling protocols due to its reactive carbonyl groups. Safety Data Sheets recommend nitrile glove protection and ventilated enclosures during processing. The compound's low volatility (predicted VP: 0.12 mmHg at 25°C) reduces inhalation risks, but proper waste disposal procedures are essential for environmental compliance.

Emerging research explores the compound's potential in material science applications. Its ability to form metal chelates with lanthanides shows promise for luminescent materials, while polymer modification studies demonstrate improved thermal stability in engineering plastics. These developments position CAS 1340294-87-2 as a multifaceted intermediate with expanding commercial relevance across multiple industries.